Cas no 2230798-24-8 (1,2,4-Triazolo[4,3-a]pyridine-7-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1))

• Product Name: 1,2,4-Triazolo[4,3-a]pyridine-7-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1)
• CAS No: 2230798-24-8
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 5184387
• Update Time: 2025-06-27

1,2,4-Triazolo[4,3-a]pyridine-7-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-7-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1)

• Inchi： 1S/C7H9N3O2.ClH/c11-7(12)5-1-2-10-4-8-9-6(10)3-5;/h4-5H,1-3H2,(H,11,12);1H
• InChI Key： UYJJUHNJWYUXDG-UHFFFAOYSA-N
• SMILES： C(C1CCN2C=NN=C2C1)(=O)O.Cl

Additional information on 1,2,4-Triazolo[4,3-a]pyridine-7-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1)

1,2,4-Triazolo[4,3-a]pyridine-7-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1)

The compound with CAS No. 2230798-24-8, commonly referred to as 1,2,4-Triazolo[4,3-a]pyridine-7-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1), is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of triazolopyridines and has garnered attention due to its unique structural properties and potential applications in drug development.

Structural Insights and Synthesis

The molecule features a fused triazole and pyridine ring system with a carboxylic acid group at the 7-position. The tetrahydro substitution pattern indicates partial saturation within the pyridine ring system. The hydrochloride salt form suggests that this compound is often isolated or used in its protonated form for stability and solubility purposes. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic systems through multi-component reactions and catalytic processes.

Pharmacological Properties

Research into the pharmacological properties of 1,2,4-Triazolo[4,3-a]pyridine-7-carboxylic acid has revealed promising bioactivity across various therapeutic areas. Studies have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit specific kinase enzymes associated with chronic inflammatory diseases.

Applications in Drug Development

The compound's structural versatility makes it an attractive candidate for drug design. Its ability to act as a scaffold for further functionalization allows chemists to explore diverse biological targets. Recent applications include its use as a lead compound in anti-cancer drug discovery programs targeting receptor tyrosine kinases (RTKs). Preclinical studies have shown selective binding to these receptors, suggesting potential efficacy in treating solid tumors.

Synthesis Optimization

Efficient synthesis of 1:1 hydrochloride salt is crucial for its scalability and commercial viability. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process. These methods not only enhance reaction yields but also reduce environmental impact by minimizing solvent usage.

Safety and Toxicological Profile

Preliminary toxicological studies indicate that 1:1 hydrochloride salt exhibits a favorable safety profile with low acute toxicity. However, further long-term studies are required to assess chronic effects and potential bioaccumulation risks. Regulatory compliance remains a priority as this compound moves closer to clinical trials.

Future Directions

The future of 1:1 hydrochloride salt lies in its continued exploration as a therapeutic agent across multiple disease states. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in its application. Additionally, leveraging artificial intelligence for predictive modeling could accelerate its progression through the drug development pipeline.

Conclusion

In summary,1:1 hydrochloride salt (CAS No. 2230798-24-8) stands at the forefront of modern drug discovery due to its unique chemical properties and promising biological activity. As research advances and synthetic methods improve,this compound holds significant potential for addressing unmet medical needs across various therapeutic areas.